Cas no 16177-56-3 ([2-(aminomethyl)cyclopropyl]methanol)

[2-(Aminomethyl)cyclopropyl]methanol is a versatile cyclopropane derivative featuring both aminomethyl and hydroxymethyl functional groups. Its strained cyclopropane ring imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical intermediates. The compound's bifunctional nature allows for selective modifications, enabling applications in peptidomimetics, chiral building blocks, and ligand design. The primary amine and hydroxyl groups offer sites for further derivatization, such as amidation, esterification, or reductive amination. Its compact, rigid structure is advantageous in medicinal chemistry for conformational constraint. The compound is typically handled under inert conditions due to the potential reactivity of the amine group. Suitable purification methods include distillation or chromatography, depending on the desired purity grade.

[2-(aminomethyl)cyclopropyl]methanol structure

16177-56-3 structure

Product Name:[2-(aminomethyl)cyclopropyl]methanol

CAS No:16177-56-3

MF:C₅H₁₁NO

MW:101.146941423416

MDL:MFCD19689090

CID:1082662

PubChem ID:13728301

Update Time:2025-06-09

[2-(aminomethyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

- (2-Aminomethylcyclopropyl)methanol
- [2-(Aminomethyl)cyclopropyl]methanol
- (Z)-2-(aminomethyl)cyclopropanemethanol
- [(Z)-2-(Aminomethyl)cyclopropyl]methanol
- 1-Hydroxymethyl-2-amino-methyl-cyclopropan
- AGN-PC-00NQHZ
- AK-41856
- cis-2-aminomethyl-cyclopropanemethanol
- SureCN6758042
- DB-013520
- SCHEMBL6758042
- SB47360
- CS-0056025
- MFCD19689090
- 16177-56-3
- SB47758
- DB-062011
- 17352-97-5
- (2-(AMINOMETHYL)CYCLOPROPYL)METHANOL
- 956722-48-8
- EN300-2996308
- [2-(aminomethyl)cyclopropyl]methanol
- MDL： MFCD19689090
- Inchi： 1S/C5H11NO/c6-2-4-1-5(4)3-7/h4-5,7H,1-3,6H2
- InChI Key： CVFJLNNLCHRICT-UHFFFAOYSA-N
- SMILES： OCC1CC1CN

Computed Properties

Exact Mass: 101.084063974g/mol
Monoisotopic Mass: 101.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 65.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 46.2Å²

[2-(aminomethyl)cyclopropyl]methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM369282-100mg	(2-Aminomethylcyclopropyl)methanol	16177-56-3	95%+	100mg	$480	2023-02-17
Chemenu	CM369282-250mg	(2-Aminomethylcyclopropyl)methanol	16177-56-3	95%+	250mg	$800	2023-02-17
Chemenu	CM369282-1g	(2-Aminomethylcyclopropyl)methanol	16177-56-3	95%+	1g	$1333	2023-02-17
eNovation Chemicals LLC	Y1239982-100mg	((1S,2S)-2-(aminomethyl)cyclopropyl)methanol	16177-56-3	95%	100mg	$1215	2024-06-06
eNovation Chemicals LLC	Y1239982-250mg	((1S,2S)-2-(aminomethyl)cyclopropyl)methanol	16177-56-3	95%	250mg	$1735	2024-06-06
eNovation Chemicals LLC	Y1239982-1g	((1S,2S)-2-(aminomethyl)cyclopropyl)methanol	16177-56-3	95%	1g	$2550	2023-05-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3187-100MG	[2-(aminomethyl)cyclopropyl]methanol	16177-56-3	95%	100MG	￥ 1,201.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3187-250MG	[2-(aminomethyl)cyclopropyl]methanol	16177-56-3	95%	250MG	￥ 1,920.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3187-500MG	[2-(aminomethyl)cyclopropyl]methanol	16177-56-3	95%	500MG	￥ 3,201.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3187-1G	[2-(aminomethyl)cyclopropyl]methanol	16177-56-3	95%	1g	￥ 4,798.00	2023-04-04

[2-(aminomethyl)cyclopropyl]methanol Related Literature

1. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565

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